Cas no 55842-56-3 (methyl 1,3-thiazole-2-carboxylate)

Methyl 1,3-thiazole-2-carboxylate is a heterocyclic ester compound featuring a thiazole ring core with a carboxylate functional group at the 2-position. This structure imparts versatility in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and specialty materials. Its electron-rich thiazole moiety enhances reactivity in nucleophilic and electrophilic substitution reactions, enabling efficient derivatization. The methyl ester group offers stability while remaining amenable to hydrolysis or transesterification for further functionalization. The compound’s well-defined reactivity profile and compatibility with diverse reaction conditions make it valuable for constructing complex molecular architectures. It is typically handled under standard laboratory conditions, with purity and consistency being critical for reproducible results in synthetic applications.
methyl 1,3-thiazole-2-carboxylate structure
55842-56-3 structure
Product Name:methyl 1,3-thiazole-2-carboxylate
CAS No:55842-56-3
MF:C5H5NO2S
MW:143.163699865341
MDL:MFCD18075580
CID:1026825
PubChem ID:7567660
Update Time:2025-06-06

methyl 1,3-thiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl thiazole-2-carboxylate
    • 2-Thiazolecarboxylic acid methyl ester
    • methyl 1,3-thiazole-2-carboxylate
    • Methyl 2-Thiazolecarboxylate
    • Methyl2-Thiazolecarboxylate
    • WT2004
    • TRA0077660
    • thiazole-2-carboxylic acid methyl ester
    • SY013211
    • AB0004475
    • ST2402549
    • MDL： MFCD18075580
    • Inchi： 1S/C5H5NO2S/c1-8-5(7)4-6-2-3-9-4/h2-3H,1H3
    • InChI Key： YRMZUOPMHMPNPG-UHFFFAOYSA-N
    • SMILES： S1C=CN=C1C(=O)OC

Computed Properties

  • Exact Mass: 143.00400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 118
  • Topological Polar Surface Area: 67.4

Experimental Properties

  • PSA: 67.43000
  • LogP: 0.92970

methyl 1,3-thiazole-2-carboxylate Security Information

methyl 1,3-thiazole-2-carboxylate Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

methyl 1,3-thiazole-2-carboxylate Pricemore >>

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